Cas no 100079-21-8 (Ethyl 3,4,5-tris(benzyloxy)benzoate)

Ethyl 3,4,5-tris(benzyloxy)benzoate is a synthetic ester derivative of gallic acid, characterized by its three benzyl-protected hydroxyl groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of polyphenolic compounds and pharmaceutical agents. Its benzyloxy groups provide stability and selective deprotection options, making it valuable for controlled functionalization in complex molecular architectures. The ethyl ester moiety enhances solubility in organic solvents, facilitating reactions in non-polar media. This compound is commonly employed in medicinal chemistry research for developing antioxidants, anti-inflammatory agents, and other bioactive molecules. Its well-defined structure and high purity make it particularly useful for structure-activity relationship studies and as a building block in multi-step synthetic routes.

Ethyl 3,4,5-tris(benzyloxy)benzoate structure

100079-21-8 structure

Product Name:Ethyl 3,4,5-tris(benzyloxy)benzoate

CAS No:100079-21-8

MF:C₃₀H₂₈O₅

MW:468.540328979492

CID:2867313

Update Time:2025-07-02

Ethyl 3,4,5-tris(benzyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3,4,5-tribenzyloxybenzoate
- ethyl 3,4,5-tris(benzyloxy)benzoate
- ethyl 3,4,5-tris(phenylmethoxy)benzoate
- Oprea1_554049
- STL445815
- s11312
- 2,6-D-it-butyl-4-[2-(3,5-ditert-butyl-4-hydroxyphenyl)sulfanylpropan-2-ylsulfanyl]phenol
- Ethyl 3,4,5-tris(benzyloxy)benzoate
- Inchi： 1S/C30H28O5/c1-2-32-30(31)26-18-27(33-20-23-12-6-3-7-13-23)29(35-22-25-16-10-5-11-17-25)28(19-26)34-21-24-14-8-4-9-15-24/h3-19H,2,20-22H2,1H3
- InChI Key： LPOVBWPBHYTZPB-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C1C(=CC(C(=O)OCC)=CC=1OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 468.193674g/mol
Monoisotopic Mass: 468.193674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 35
Rotatable Bond Count: 12
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 468.5g/mol
XLogP3: 6.5
Topological Polar Surface Area: 54

Ethyl 3,4,5-tris(benzyloxy)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB38758-1g	ethyl 3,4,5-tribenzyloxybenzoate	100079-21-8	97%	1g	5961.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB38758-1g	ethyl 3,4,5-tribenzyloxybenzoate	100079-21-8	97%	1g	¥5961	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB38758-1g	ethyl 3,4,5-tribenzyloxybenzoate	100079-21-8	97%	1g	¥5961	2023-09-15